[(2R,3S,4R,5R)-5-Acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate
[(2R,3S,4R,5R)-5-Acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate
N-Acetylglucosamine 6-phosphate, also known as GLCNAC6P, belongs to the class of organic compounds known as acylaminosugars. These are organic compounds containing a sugar linked to a chain through N-acyl group. N-Acetylglucosamine 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, N-acetylglucosamine 6-phosphate is primarily located in the cytoplasm. Outside of the human body, N-acetylglucosamine 6-phosphate can be found in a number of food items such as lupine, malabar spinach, lemon verbena, and cocoa bean. This makes N-acetylglucosamine 6-phosphate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1746-32-3
VCID:
VC0167814
InChI:
InChI=1S/C8H16NO9P/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H2,15,16,17)/t5-,6+,7+,8+/m0/s1
SMILES:
CC(=O)NC(C=O)C(C(C(COP(=O)(O)O)O)O)O
Molecular Formula:
C8H16NO9P
Molecular Weight:
301.19 g/mol
[(2R,3S,4R,5R)-5-Acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate
CAS No.: 1746-32-3
Main Products
VCID: VC0167814
Molecular Formula: C8H16NO9P
Molecular Weight: 301.19 g/mol
CAS No. | 1746-32-3 |
---|---|
Product Name | [(2R,3S,4R,5R)-5-Acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate |
Molecular Formula | C8H16NO9P |
Molecular Weight | 301.19 g/mol |
IUPAC Name | [(2R,3S,4R,5R)-5-acetamido-2,3,4-trihydroxy-6-oxohexyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C8H16NO9P/c1-4(11)9-5(2-10)7(13)8(14)6(12)3-18-19(15,16)17/h2,5-8,12-14H,3H2,1H3,(H,9,11)(H2,15,16,17)/t5-,6+,7+,8+/m0/s1 |
Standard InChIKey | QDSLHWJDSQGPEE-LXGUWJNJSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)COP(=O)(O)O)O)O |
SMILES | CC(=O)NC(C=O)C(C(C(COP(=O)(O)O)O)O)O |
Canonical SMILES | CC(=O)NC(C=O)C(C(C(COP(=O)(O)O)O)O)O |
Physical Description | Solid |
Description | N-Acetylglucosamine 6-phosphate, also known as GLCNAC6P, belongs to the class of organic compounds known as acylaminosugars. These are organic compounds containing a sugar linked to a chain through N-acyl group. N-Acetylglucosamine 6-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, N-acetylglucosamine 6-phosphate is primarily located in the cytoplasm. Outside of the human body, N-acetylglucosamine 6-phosphate can be found in a number of food items such as lupine, malabar spinach, lemon verbena, and cocoa bean. This makes N-acetylglucosamine 6-phosphate a potential biomarker for the consumption of these food products. |
Synonyms | GlcNAc6P N-acetylglucosamine 6-phosphate |
PubChem Compound | 150941 |
Last Modified | Dec 23 2021 |
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